![molecular formula C22H23N5O B4794567 2-amino-N-benzyl-1-butyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide](/img/structure/B4794567.png)
2-amino-N-benzyl-1-butyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide
Overview
Description
2-amino-N-benzyl-1-butyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide, also known as PBQ, is a small molecule that has been studied for its potential use in scientific research. PBQ is a heterocyclic compound that belongs to the class of pyrroloquinoxalines. It has a complex structure that makes it a challenging molecule to synthesize. However, its unique properties make it an attractive target for researchers who are interested in exploring its potential applications.
Mechanism of Action
The exact mechanism of action of 2-amino-N-benzyl-1-butyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is not fully understood. However, it is believed to act as a sigma-1 receptor agonist, which means that it binds to and activates the sigma-1 receptor. This activation can lead to various physiological effects, including the modulation of neurotransmitter release and the regulation of ion channel activity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and glutamate. It has also been shown to regulate the activity of ion channels, including calcium channels and potassium channels. Additionally, this compound has been shown to have neuroprotective effects and to improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 2-amino-N-benzyl-1-butyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide in lab experiments is its high affinity for the sigma-1 receptor. This makes it an attractive tool for studying the function of this receptor and its potential therapeutic applications. Additionally, this compound has been shown to be relatively stable and easy to handle in the lab. However, one limitation of using this compound is its complex structure, which makes it a challenging molecule to synthesize. Additionally, its potential toxicity and side effects need to be carefully considered when using it in lab experiments.
Future Directions
There are several future directions that could be explored in the study of 2-amino-N-benzyl-1-butyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide. One potential direction is the development of more efficient and scalable methods for synthesizing this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Future studies could also explore the use of this compound in combination with other drugs or therapies to enhance its efficacy and reduce potential side effects. Finally, the development of new analogs of this compound could lead to the discovery of more potent and selective sigma-1 receptor agonists.
Scientific Research Applications
2-amino-N-benzyl-1-butyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the sigma-1 receptor, a protein that is involved in various physiological processes, including pain perception, memory, and mood regulation. This compound has also been studied for its potential use as an antipsychotic agent and as a tool for studying the sigma-1 receptor.
properties
IUPAC Name |
2-amino-N-benzyl-1-butylpyrrolo[3,2-b]quinoxaline-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N5O/c1-2-3-13-27-20(23)18(22(28)24-14-15-9-5-4-6-10-15)19-21(27)26-17-12-8-7-11-16(17)25-19/h4-12H,2-3,13-14,23H2,1H3,(H,24,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJTXLEABAFYBAR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C(=C(C2=NC3=CC=CC=C3N=C21)C(=O)NCC4=CC=CC=C4)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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